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Compound of Interest

Compound Name: Octa-1,3-diene

Cat. No.: B8720942 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Requirements: This guide provides an in-depth overview of the natural occurrence and

proposed biosynthetic pathway of octa-1,3-diene. Quantitative data is summarized in tables,

and detailed experimental protocols are provided for key methodologies. Signaling pathways

and experimental workflows are visualized using Graphviz diagrams.

Introduction
Octa-1,3-diene is a volatile organic compound (VOC) belonging to the class of conjugated

dienes. It is a colorless liquid with a characteristic odor and has been identified as a natural

product in various organisms, including fungi and plants.[1] Its conjugated double bond system

makes it a reactive molecule and a potential precursor for chemical synthesis. In biological

systems, it may play a role in chemical communication and defense. This guide summarizes

the current knowledge on the natural occurrence and biosynthesis of octa-1,3-diene, providing

a technical resource for researchers in natural product chemistry, biochemistry, and drug

development.

Natural Occurrence of Octa-1,3-diene
Octa-1,3-diene has been identified as a volatile component in a range of biological sources. Its

presence is often associated with the metabolism of fatty acids.
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Fungi are significant producers of a diverse array of VOCs, and octa-1,3-diene is a recurring

compound in the headspace of several fungal species. It is often found in combination with

other C8-volatiles like 1-octen-3-ol, 3-octanone, and 3-octanol.[2] These compounds contribute

to the characteristic "mushroom" aroma.[1]

Plant Volatiles
Soybeans (Glycine max) are a notable plant source of octa-1,3-diene. It has been detected as

a volatile compound released from soybean seeds, particularly during different developmental

stages.[3][4] The lipoxygenase (LOX) pathway, highly active in soybeans, is a key source of

various volatile compounds, and it is implicated in the formation of octa-1,3-diene.

Quantitative Data
Quantitative data on the concentration of octa-1,3-diene in natural sources is limited and can

vary significantly depending on the species, developmental stage, and analytical method used.

The following table summarizes available information.

Biological
Source

Matrix
Concentration/
Abundance

Analytical
Method

Reference

Indoor Molds

Headspace over

culture on

wallpaper

Detected as a

major C8

compound

Headspace

SPME-GC-MS
[2]

Aspergillus niger
Headspace over

culture
Detected

Headspace

SPME-GC-MS
[5]

Basidiomycotina

species
Aroma

Detected in 17

species
Not specified [1]

Glycine max

(Soybean)
Seed volatiles Detected SPME-GC-MS [3]

Table 1: Quantitative and Qualitative Data on the Natural Occurrence of Octa-1,3-diene.
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The precise biosynthetic pathway of octa-1,3-diene has not been fully elucidated. However,

substantial evidence points towards its origin from the metabolism of polyunsaturated fatty

acids, particularly linoleic acid, through the lipoxygenase (LOX) pathway. This pathway is well-

established for the formation of related C8 compounds, such as 1-octen-3-ol.

Proposed Biosynthetic Pathway
The proposed pathway initiates with the oxygenation of linoleic acid by a specific lipoxygenase

enzyme. The resulting hydroperoxide is then cleaved by a hydroperoxide lyase, leading to the

formation of C8 compounds. Further enzymatic transformations are likely required to yield

octa-1,3-diene.

Key Enzymatic Steps:

Lipoxygenase (LOX) Action: A specific 13-lipoxygenase (13-LOX) enzyme catalyzes the

insertion of molecular oxygen into linoleic acid at the C-13 position, forming (13S)-

hydroperoxy-9Z,11E-octadecadienoic acid (13-HPOD).

Hydroperoxide Lyase (HPL) Cleavage: A hydroperoxide lyase cleaves the 13-HPOD, yielding

a C8 aldehyde, (Z)-3-octenal, and a C10 oxo-acid.

Isomerization: The (Z)-3-octenal can be isomerized to the more stable (E)-2-octenal.

Proposed Reduction and Dehydration: It is hypothesized that (E)-2-octenal undergoes a

reduction to form 1-octen-3-ol, which is then dehydrated to yield octa-1,3-diene.

Alternatively, a direct enzymatic conversion from one of the octenal intermediates may occur.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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